Cas no 2171604-74-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid
• CAS No: 2171604-74-1
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 5774149
• PubChem ID: 165517067
• Update Time: 2025-10-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1515722
• 2171604-74-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-2-hydroxybutanoic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O7/c1-32-13-11-20(22(28)25-12-10-21(27)23(29)30)26-24(31)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21,27H,10-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： APQPWTAXYYXSOQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid (CAS No. 2171604-74-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid, identified by its CAS number 2171604-74-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its unique functional groups and stereochemistry, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its sophisticated chemical architecture. The presence of a fluoren-9-yl methoxycarbonyl moiety introduces a rigid, aromatic ring system that enhances the compound's stability and binding affinity. This feature is particularly relevant in the design of bioactive molecules, where structural integrity often dictates efficacy. The methoxycarbonyl group further contributes to the compound's solubility and metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.

The 4-methoxybutanamido and 2-hydroxybutanoic acid segments of the molecule add layers of functionality that are critical for biological interactions. The amide bond not only provides a site for hydrogen bonding but also influences the compound's conformational flexibility. This balance between rigidity and flexibility is essential for optimizing pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the hydroxybutanoic acid moiety introduces a polar hydroxyl group, which can enhance solubility and interact with biological targets in a manner conducive to therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. Studies suggest that the fluoren-9-yl methoxycarbonyl group may facilitate strong binding to specific enzymes or receptors, potentially modulating key metabolic pathways. This hypothesis is supported by preliminary computational analyses that predict high binding affinities for certain therapeutic targets, including enzymes involved in inflammation and oxidative stress.

In the realm of drug discovery, the synthesis of analogs derived from 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid has become a focal point. By systematically modifying substituents on the fluorene ring or introducing additional functional groups, researchers aim to fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. These efforts align with the broader trend toward structure-based drug design, where computational predictions guide experimental synthesis and optimization.

The compound's potential extends beyond traditional small-molecule drugs. Its unique structural features make it an attractive scaffold for peptidomimetics—molecules designed to mimic peptides while offering improved stability and bioavailability. The combination of an aromatic fluorene core with flexible amide and hydroxyl functionalities provides a versatile platform for creating molecules that can interact with biological systems in novel ways. This approach has shown promise in addressing challenges associated with peptide-based therapeutics, such as poor oral bioavailability and rapid degradation.

Emerging research also highlights the compound's relevance in addressing complex diseases characterized by multifactorial pathogenesis. For instance, studies suggest that modulating enzymes involved in inflammation or oxidative stress could offer therapeutic benefits in conditions like neurodegenerative disorders or chronic inflammatory diseases. The precise targeting afforded by compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid (CAS No. 2171604-74-1) may pave the way for more effective interventions by addressing multiple disease mechanisms simultaneously.

The synthesis of this compound exemplifies the growing sophistication of organic chemistry techniques used in pharmaceutical research. Advanced methodologies allow for precise control over stereochemistry and functional group integration, ensuring that the final product meets stringent purity requirements. These advancements are crucial for translating laboratory discoveries into viable drug candidates that can undergo preclinical testing and eventual clinical evaluation.

As interest in precision medicine grows, compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid (CAS No. 2171604-74-1) are being explored for their potential use in personalized therapies. By leveraging computational tools to predict individual patient responses, researchers aim to develop treatments that are tailored to specific genetic or molecular profiles. This personalized approach holds promise for improving treatment outcomes while minimizing adverse effects associated with conventional therapies.

The role of this compound in interdisciplinary research is also noteworthy. Its chemical properties make it a valuable tool for studying enzyme mechanisms, protein-protein interactions, and other fundamental biological processes. Such studies not only enhance our understanding of disease pathways but also provide insights into how small molecules can be engineered to interfere with these processes effectively.

In conclusion,4-2-( ({(9H-fluoren - 9 - ylmethoxycarbonyl}) amino ) - 4 - methoxybutanamido - 2 - hydroxybutanoic acid (CAS No . 2171604 - 74 - 1) represents a compelling example of how intricate molecular design can drive advancements in pharmaceutical science . Its unique structural features , combined with promising preclinical data , position it as a key candidate for further exploration . As research continues to uncover new applications , this compound is poised to contribute significantly to the development of innovative therapies that address some of today's most pressing medical challenges .